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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis, particularly in the development of pharmaceutical
intermediates and other fine chemicals, the choice between homologous esters can
significantly impact reaction efficiency, product properties, and overall cost-effectiveness. This
guide provides a detailed comparison of Ethyl 9-oxononanoate and Methyl 9-oxononanoate,
two closely related aliphatic esters, offering insights into their synthesis, physicochemical
properties, and potential applications.

Executive Summary

Ethyl 9-oxononanoate and Methyl 9-oxononanoate are valuable bifunctional molecules,
each featuring a terminal aldehyde and an ester group. These functionalities make them
versatile starting materials for a variety of chemical transformations. While their properties are
largely comparable, subtle differences in their synthesis and physical characteristics can
influence their suitability for specific applications. Methyl 9-oxononanoate is more commonly
cited as a pharmaceutical intermediate, though both esters hold potential in this and other
areas of chemical manufacturing.

Physicochemical Properties: A Tabular Comparison

The selection of a solvent or reagent is often guided by its physical properties. The following
table summarizes the key physicochemical characteristics of Ethyl 9-oxononanoate and
Methyl 9-oxononanoate.
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Property Ethyl 9-oxononanoate Methyl 9-oxononanoate
Molecular Formula C11H2003][1] C10H1803][2]

Molecular Weight 200.27 g/mol [1] 186.25 g/mol [2]

Boiling Point 267.9 °C at 760 mmHg[1] 125-145 °C at 9 Torr[3]
Density 0.949 g/cm?3[1] 0.958 g/cm?3 (Predicted)[3]
Flash Point 110.8 °C[1] Not Found

Synthesis of 9-Oxononanoate Esters: A
Comparative Overview

Several synthetic routes can be employed to produce Ethyl and Methyl 9-oxononanoate. The
most common methods involve the oxidative cleavage of oleic acid or its corresponding esters,
or the direct esterification of 9-oxononanoic acid.

Ozonolysis of Oleic Acid Derivatives

Ozonolysis is a powerful and direct method for cleaving the double bond in oleic acid or its
esters to yield the desired 9-oxo-esters. The choice of starting material (oleic acid, methyl
oleate, or ethyl oleate) will dictate the final ester product.

A study on the ozonolysis of a derivative of oleic acid reported a yield of 82% for Methyl 9-
oxononanoate.[4] While specific yield data for the direct ozonolysis of ethyl oleate to Ethyl 9-
oxononanoate is not readily available, the reaction is chemically feasible.

Experimental Protocol: Ozonolysis of Methyl Oleate to Methyl 9-oxononanoate (General
Procedure)

o Dissolve methyl oleate in a suitable solvent (e.g., dichloromethane or methanol) and cool the
solution to -78°C.

o Bubble ozone gas through the solution until the reaction is complete, often indicated by a
color change.
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Purge the solution with an inert gas (e.g., nitrogen or oxygen) to remove excess ozone.

Add a reducing agent (e.g., dimethyl sulfide or triphenylphosphine) to quench the ozonide
and form the aldehyde.

Allow the reaction to warm to room temperature and stir overnight.

Purify the crude product by flash chromatography to isolate Methyl 9-oxononanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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